Thu occurrence of mycotoxins in foods and feeds has long been recognized as a potential hazard for human and animal health due to its severe toxic and carcinogenic properties. Among various mycotoxins, aflatoxins (AFs), ochratoxin A (OTA) and zearalenone (ZON) are most important because of many contamination cases in the world. In this study, a simple and rapid multiresidue method to quantify AFB1, AFB2, AFG1, AFG2, OTA and ZON was developed. The simultaneous determination of these 6 mycotoxins was performed using immunoaffinity column for clean-sp and liquid chromatography/electrospray tandem mass spectrometry (LC-MS/MS) for quantification. Cereal samples were extracted with 80% methanol followed by a Vicam AOZ(superscript TM) immunoaffinity column clean-up. Mycotoxins were eluted from the column with methanol and quantified using Selected Reaction Monitoring (SRM) mode in LC-VIS/MS with an electrospray ionization (ESI) interface. A mobile phase of methanol-water was used. Average recoveries of AFs, OTA and ZON spiked in cereals ranged 65-95%, 66-83% and 69-86%, respectively. Good accuracy and precision results were also obtained in intra-day and inter-day analysis. The limit of quantitation (LOQ) of AFB1, AFB2, AFG1, AFG2, OTA and ZON were 0.1, 0.2, 0.1, 0.3, 0.03 and 2 ppb, respectively. Thirty-five commercial cereal products including thirteen wheat samples, seven oat samples, six rice samples and nine corn samples were analyzed. The results showed that OTA was detected in four samples ranging from 0.05 to 0.07 ppb, and ZON was detected in two samples ranging front 2.73 to 4.73 ppb. This rapid, easy and highly efficient method was successfully developed. Six common mycotoxins could be analyzed in a single 20-min run. The method could be applied to routine cereal analysis, thus dramatically shortening the analysis time.

A novel carbon-nanotube modified screen-printed electrode (CNT/SPE) was successfully prepared and validated to be a useful detector in the flow injection system. Compared to a bare screen-printed electrode (SPE), CNT/SPE improved the detection limit for kojic acid (KA). The detection limit on S/N=3 was as low as 0.01 ppm. Furthermore, several factors, including the pH, applied potential, flow rate and coating quantity of CNT, were assessed. The attractive response of CNT/SPE has allowed it to be used for constant-potential FIA (Flow-Injection Analysis) of KA and indicates great potential for monitoring chromatographic effluents. The linear relationship between KA concentration (0.1-120 ppm) and the current response was established. Meanwhile five different CNT/SPEs for the detection KA of 20 ppm yielded a RSD value of 4.43%, indicating acceptable reproducibility of the present analysis. Finally, two real samples on the market were analyzed using the proposed system with appreciable results.

The jelly from achenes of Ficus pumila var. awkeotsang (FPAA) is a famous beverage ingredient in Taiwan. In this work, ficumarin (1), a new compound was obtained from its twigs (FPAT) and elucidated with comprehensive spectroscopic data. The biosynthetic origin was proposed from the p-coumaroyl-CoA pathway. Alloxanthoxyletin, betulinic acid, and catechin were identified as the major and active constituents responsible for relieving neutrophilic inflammation by FPAT. Among them, the most potent alloxanthoxyletin was found to interact with PRO350 and GLU377 of human INOSOX. Further, Nrf2 activating capacity of the FPAT fraction and its coumarins was confirmed. With the analysis of LC-MS/MS data and feature-based molecular networking, coumarins were found as the dominant and responsible components. Notably, alloxanthoxyletin increased Nrf2 expression by up to 816.8 ± 58% due to the interacting with the VAL561, THR560 and VAL420 residues of 5FNQ protein. COVID-19 Docking Server simulation indicated that pyranocoumarins would promisingly interfere with the life cycle of SARS-CoV-2. FPAT was proven to exert anti-inflammatory activity on neutrophils and to activate Nrf2, and may likely be developed as a complementary supplement in the treatment of COVID-19 patients.

Preventive effects of two traditional Chinese medicines, Chia-wei-hsiao-yao-san and Kuei-lu-erh-hsien-chiao, on the bone loss induced by ovariectomy in Long-Evans rats were investigated. The rats were divided randomly into five groups. The first group was given a sham operation with administration of distilled water, whereas the second, third and fourth groups were ovariectomized with administration of distilled water, Kuei-lu-erh-hsien-chiao and Chia-wei-hsiao-yao-san, respectively. The rats of the fifth group were embedded by intraperitoneal with a silicon tube containing 17 β-estradiol (10% in cholesterol) at a dose of 10μg/kg. Eight weeks later, the mean differences of spinal bone mineral density (BMD) in groups 1, 4 and 5 were significantly higher than that in group 2. The mean differences of plasma alkaline phosphatase (ALP) in groups 1 and 5 were significantly lower than those in group 2, but there were no significant differences between groups 1 and 5. In histologic analysis, the cross sections from lower third of the tibial shaft in group 3 showed more mucopolysaccharide accumulation than those in groups 4 and 5. The urinary N-telopeptide of type I collagen (NTx) levels did not differ significantly among groups 1, 2, 3, 4 and 5. Nevertheless, the mean differences of urinary deoxypyridinoline (Dpd) levels in group 5 were significantly higher than those in group 2. 17 β-estradiol and Chia-wei-hsiao-yao-san showed inure profound effect than Kuei-lu-erh-hsien-chiao in the prevention of bone loss in the ovariectomized (OVX) rats. Although 17 β-estradiol exerted more profound effect, Chia-wei-hsiao-yao-san showed good compliance and safety for relief of climacteric symptoms for postmenopausal women in a previous study. Therefore, Chia-wei-hsiao-yao-san might be an alternative for preventing bone loss.

In recent years, carbon dots (C-dots) have gained appreciable interest owing to their unique optical properties, including tunable fluorescence, stability against photobleaching and photoblinking, and strong fluorescence. Simple and low-cost hydrothermal and electrochemical approaches have been widely used in the preparation of biocompatible and high-quality C-dots. Various C-dots have been used for the quantitation of small analytes, mostly based on analyte induced fluorescence quenching. Depending on the nature of precursors, synthetic conditions (such as reaction temperature and time), and surface conjugation, multi-function C-dots can be prepared and used in diagnostics and therapeutics. Their strong fluorescence and photostability, enables use in cell imaging. Their biological activity from the surface residues and capability of generating reactive oxygen species, have allowed many C-dots to become candidates as antibacterial and anticancer reagents. After suitable conjugation, biocompatible and fluorescent C-dots can be used for diagnostics and therapeutics, thus, showing their great potential in the area of theranostics.

Pesticides are a family of non-biodegradable chemical compounds which widely used in agriculture to control pests and increase yield production. However, overuse or abuse of pesticides and their metabolites may cause potential toxicity for the environment as well as human health and all other living organisms, even at deficient concentrations. Consequently, the development of sensors for monitoring these compounds is significant. Recently, nanoparticles-based sensors have been extensively employed as a potential alternative or complementary analytical tool to conventional detection methods for pesticides. Among them, gold nanoparticles (AuNPs) owing to their unique optical properties have been developed as smart sensors with high selectivity, sensitivity, simplicity, and portability. These comprehensive reviews have summarized various studies performed based on different detection strategies, i.e., colorimetric, fluorescence, surface-enhanced Raman scattering, and electrochemical, using AuNPs as sensing probes for pesticide analysis in various matrices. Additionally, the current challenges and future trends for developing novel AuNPs-based sensors for the detection of pesticides are also discussed.

The modulatory activity of water extracts from fresh roots of Polygonum multiflorum (WRP) on oxidative stress in two liver cell lines was investigated for the first time. WRP increased antioxidant enzyme activities in Clone 9 cells, including catalase (CAT), glutathione-S-transferase (GST), glutathione reductase (GR), and glutathione peroxidase (GPx). The intracellular glutathione (GSH) level was also increased in the Clone 9 cells owing to antioxidase activity elevating effect by WRP treatment for 24 h. On the other hand, reactive oxygen species (ROS) were generated in abundance upon WRP treatment in Hep G2 cells, resulting in the suppression of cell proliferation. Apoptosis was increased to 78% and 77% after WRP (1000 μg/mL) treatment for 24 and 48 h, respectively. Moreover, WRP stimulated the activation of caspase-8, caspase-9, and ultimately caspase-3. Hep G2 cell growth suppression and caspase induction by WRP were greater than that by emodin-like substances (WRPE), a major active compound. These results indicated that phytochemicals present in extracts of P. multiflorum root act synergistically to promote apoptosis, suggesting the possible use of these extracts for hepatoprotection.

We demonstrated a sensitive electrochemical method for the determination of nonelectroactive melamine (Mel) using a modified glassy carbon electrode (GCE), with uric acid (UA) as the signal reporter. To increase the anodic response of UA, GCE was coated with AueAg nanoparticles and a Nafion thin film (AueAg/Nafion/GCE). The sensing mechanism was based on the competitive adsorption behavior of Mel on the AueAg/Nafion/GCE, which reduces the electroactive surface area of nanoparticles and thus hinders anodic response of UA. Under optimal conditions and the use of an analytical method of differential pulse voltammetry, this modified electrode detected Mel concentrations ranging from 2.5 to 70 nM, with a detection limit of 1.8 nM. The AueAg/Nafion/GCE demonstrated satisfactory reproducibility and stability, with relative standard deviations (RSDs) of 9.3% and 7.1%, respectively. The proposed electrochemical method was then successfully used to determine the Mel content in spiked milk powder and cat food samples, with RSDs of 1.7%e9.3% and recoveries of 92.4%e103.7%.

Oxidative stress, which is an early determinant of Alzheimer's disease (AD), is involved in mediating neuronal apoptosis in Aβ-induced cell death. C60 fullerenes are known to behave like a ”radical sponge” as they can sponge tip free radicals and act more effectively than other antioxidants. PEO-C60-3, a C60 fullerene derivative, was investigated against β-amyloid (Aβ)(subscript 25-35)-induced toxicity toward Neuro-2A cells in this study. PFG-C60-3 reduced Aβ(subscript 25-35)-induced cytotoxicity, which showed an increasing cell viability with C60 and Aβ(subscript 25-35) co-treated cells. Moreover, the intracellular reactive oxygen species (ROS) accumulation caused by Aβ-treated Neuro-2A cells was reduced by PEG-C60-3 co-treatment. Microarray for the analysis of gene expressions was investigated. Endoplasmic reticulum (ER) stress responsive genes, ion-channel, cell-cycle and anti-oxidant related cell responses were found to be associated with C60 protective mechanism against Aβ(subscript 25-35) treatment. The results offered new comprehension into the possible pathway of Aβ(subscript 25-35) gene expression and C60 protective mechanism. With the understanding of the roles of Aβ and C60 in cells, we can hopefully provide insight on therapeutic design using C60 fullerene nanoparticles against Aβ-associated diseases.

The study of detection methods for genetically modified (GM) soy using certified reference material (CRM) and novel references molecules was operated on LightCycler real-time PCR machines system. The test results of this study demonstrated the methods used to be applicable to the specific quantitation of one line of GM soy. Independent repeat tests for 5, 2 and 1% CRIVI were 17, 11 and 11, and the test results mean ±SD were 4.89±0.45, 1.98±0.63 and 1.09±0.05, respectively. Series 6 repeat test by use of CRIVI and references molecules, the results of CRIVI test were 5.45±0.32, 2.42±0.13 and 1.20±0.09 (mean SD), and 4.83±0.45, 2.09±0.12 and 1.08±0.10 for references molecules testing, to 5, 2, and 1% GM content, respectively. Further, soymilk was not detected by the ELISA method at 0D450 when boiled under 70℃, 1~3 mm but high to 100℃ was detected by PCR method. Over 10 mm under 121℃, DNA highly degradation detection was more difficult. Testing results should help support the practical detection for the GM soy.